Cas no 1804947-29-2 (2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid
• CAS No: 1804947-29-2
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4805476
• Update Time: 2025-10-28

2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid

• Inchi： 1S/C9H7BrF3NO2/c10-3-7-4(9(12)13)1-5(11)6(14-7)2-8(15)16/h1,9H,2-3H2,(H,15,16)
• InChI Key： XFKKAICTSXEWGM-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CC(=C(CC(=O)O)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid

Introduction to 2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic Acid (CAS No. 1804947-29-2)

2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid (CAS No. 1804947-29-2) is a highly versatile and significant compound in the field of pharmaceutical chemistry and medicinal biology. Its unique structural features, comprising a bromomethyl group, difluoromethyl substituent, and fluoro-pyridine core, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention due to its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting complex diseases.

The bromomethyl functionality at the 2-position of the pyridine ring provides a reactive site for further chemical modifications, enabling the construction of diverse molecular architectures. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Negishi couplings, which are widely employed in the synthesis of heterocyclic compounds. The difluoromethyl group, located at the 3-position, is known to enhance metabolic stability and binding affinity in drug molecules, making it a preferred moiety in medicinal chemistry. Additionally, the presence of two fluoro atoms at the 5- and 6-positions introduces additional conformational flexibility and electronic properties that can fine-tune the pharmacokinetic and pharmacodynamic profiles of derived compounds.

In recent years, there has been a growing interest in fluoro-pyridine derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential roles in treating neurological disorders, infectious diseases, and cancer. For instance, fluorinated pyridines have been shown to exhibit inhibitory effects on enzymes such as kinases and proteases, which are often overexpressed in tumor cells. The structural motif of 2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid aligns well with this trend, offering a scaffold that can be readily functionalized to develop targeted therapies.

One of the most compelling aspects of this compound is its utility as a building block for the synthesis of small-molecule inhibitors. The acetic acid moiety at the 6-position provides a handle for further derivatization via amide bond formation, allowing for the introduction of various pharmacophores. This flexibility has been exploited in several high-throughput screening campaigns aimed at identifying novel drug candidates. Moreover, the bromomethyl group can be selectively modified to introduce other functional groups, such as alcohols or amines, through nucleophilic substitution reactions.

Recent advances in computational chemistry have further enhanced the appeal of 2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid as a starting material. Molecular modeling studies have demonstrated that derivatives of this compound can effectively interact with biological targets by leveraging both hydrophobic and hydrophilic interactions. The presence of multiple fluorine atoms enhances these interactions by increasing electron density and polarizability at specific regions of the molecule. This has led to the development of highly potent and selective inhibitors with improved pharmacokinetic properties.

The pharmaceutical industry has recognized the potential of this compound as an intermediate for drug development. Several companies are currently exploring its use in synthesizing novel therapeutics for various indications. For example, researchers have reported promising results in using derivatives of 2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid to develop inhibitors targeting enzymes involved in cancer metabolism. These inhibitors have shown preclinical efficacy in animal models and are being advanced towards clinical trials.

The synthetic utility of this compound extends beyond pharmaceutical applications. It has also been employed in materials science and agrochemical research due to its ability to form stable complexes with metal ions and other functional groups. These complexes exhibit unique properties that make them suitable for use as catalysts or sensors. The versatility of 2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid underscores its importance as a multifunctional building block in synthetic chemistry.

In conclusion,2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid (CAS No. 1804947-29-2) is a remarkable compound with significant potential in drug discovery and industrial applications. Its unique structural features enable it to serve as a versatile intermediate for synthesizing bioactive molecules with tailored pharmacological properties. As research continues to uncover new therapeutic targets and synthetic methodologies,fluoro-pyridine derivatives like this one will undoubtedly play an increasingly important role in advancing chemical biology and medicinal chemistry.